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Compound of Interest

Compound Name: GPR41 modulator 1

Cat. No.: B15569890 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel compounds like GPR41 modulator 1. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment. While a specific Safety Data Sheet

(SDS) for "GPR41 modulator 1" is not publicly available, this document outlines best practices

for handling research chemicals of unknown toxicity, forming a foundational protocol for its use.

Hazard Identification and Personal Protective
Equipment (PPE)
Given the absence of specific hazard data for GPR41 modulator 1, a cautious approach is

necessary. The following table summarizes potential hazards and recommends the appropriate

personal protective equipment (PPE) based on general laboratory safety principles for new

chemical entities.[1][2][3][4][5] A thorough risk assessment should be conducted before

commencing any experimental work.[2][5]
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Potential Hazard
Recommended Personal Protective

Equipment (PPE)

Inhalation

Use in a well-ventilated area, preferably within a

chemical fume hood. For specialized tasks with

a higher risk of aerosolization, a respirator (e.g.,

N95 or higher) may be necessary.[3][4]

Skin and Eye Contact

Wear a standard laboratory coat, safety glasses

with side shields or safety goggles, and

chemical-resistant gloves (e.g., nitrile).[2][3][4]

For tasks with a high splash risk, a face shield is

recommended.[4]

Ingestion
Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Unknown Toxicity

Assume the compound is hazardous and handle

with care. Minimize exposure through

engineering controls, administrative controls,

and appropriate PPE.

Operational Plan: From Receipt to Disposal
A structured operational plan ensures consistency and safety throughout the lifecycle of

handling GPR41 modulator 1.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the compound name, date of receipt,

and any known hazard information.

Storage: According to one supplier, GPR41 modulator 1 should be stored at 4°C for up to

two years. In solvent, it should be stored at -80°C for up to six months or -20°C for one

month.[6] Store in a designated, well-ventilated, and secure location away from incompatible

materials.
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Handling and Use
Preparation: Before handling, ensure all necessary PPE is donned correctly.[1] Prepare the

work area by ensuring it is clean and uncluttered.

Weighing and Aliquoting: Conduct all weighing and aliquoting of the solid compound within a

chemical fume hood to minimize inhalation exposure.

Dissolving: GPR41 modulator 1 may be dissolved in DMSO, and if necessary, other

solvents like water, ethanol, or DMF can be tried.[6]

Experimental Procedures: All experimental manipulations should be carried out in a

designated area, following established laboratory protocols.

Spill and Emergency Procedures
In case of a spill:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Contain: If safe to do so, contain the spill using appropriate absorbent materials.

Clean: Follow laboratory-specific procedures for cleaning chemical spills, using appropriate

PPE.

Dispose: Dispose of all contaminated materials as hazardous waste.

In case of exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste materials contaminated with GPR41 modulator 1 must be treated as hazardous

chemical waste.

Segregation: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers.

Labeling: Label waste containers with "Hazardous Waste," the chemical name, and any

other information required by your institution's environmental health and safety (EHS)

department.

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic.

Disposal: Arrange for pickup and disposal by your institution's EHS-approved hazardous

waste management service.

Quantitative Data
The following table summarizes the known quantitative data for GPR41 modulator 1 (also

referred to as compound 10ak).

Property Value Source

Purity ≥98% [6]

EC50 0.679 µM [6]

GPR41 Signaling Pathway
GPR41, also known as Free Fatty Acid Receptor 3 (FFAR3), is a G protein-coupled receptor

(GPCR) activated by short-chain fatty acids (SCFAs) such as propionate, butyrate, and acetate.

[7][8][9] Its activation primarily couples to the Gi/o protein pathway.[8][9] This initiates a

signaling cascade that can lead to various cellular responses, including the modulation of
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hormone secretion and regulation of energy homeostasis.[8][10] In sympathetic neurons,

GPR41 activation can lead to the phosphorylation of synapsin 2b and the release of

norepinephrine.[11] In intestinal epithelial cells, SCFA-mediated activation of GPR41 can

trigger MAP kinase signaling pathways (ERK1/2 and p38), leading to the production of

chemokines and cytokines.[12][13]
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Caption: GPR41 signaling cascade upon activation.

Experimental Workflow for Handling GPR41
Modulator 1
The following diagram outlines a general workflow for handling a new chemical compound like

GPR41 modulator 1 in a research laboratory setting.
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Caption: General workflow for handling GPR41 modulator 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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